Cas no 1094284-62-4 (N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide)

• Product Name: N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide
• CAS No: 1094284-62-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD11181006
• CID: 5320692
• PubChem ID: 43142417
• Update Time: 2025-06-08

N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxami de
• 6-Quinolinecarboxamide, 1,2,3,4-tetrahydro-N-methyl-
• N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide

• MDL： MFCD11181006
• Inchi： 1S/C11H14N2O/c1-12-11(14)9-4-5-10-8(7-9)3-2-6-13-10/h4-5,7,13H,2-3,6H2,1H3,(H,12,14)
• InChI Key： LZEISIQLBYSAOY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(NC)=O)C=C2)CCC1

Additional information on N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide

N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide (CAS No. 1094284-62-4): A Comprehensive Overview

N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide (CAS No. 1094284-62-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide features a tetrahydroquinoline core with a methylated amide group at the C-6 position, making it a unique and versatile molecule for various biochemical studies.

The synthesis of N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide has been extensively studied and optimized to ensure high yields and purity. One of the most common synthetic routes involves the condensation of 6-bromo-1,2,3,4-tetrahydroquinoline with methylamine followed by a palladium-catalyzed cross-coupling reaction. This method not only provides a reliable pathway for large-scale production but also allows for the introduction of various functional groups at different positions on the tetrahydroquinoline ring, thereby expanding its potential applications.

In recent years, N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide has been investigated for its pharmacological properties. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide significantly reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide has also shown potential as an antitumor agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide as a lead compound for cancer therapy.

In addition to its therapeutic applications, N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide has been explored for its use in chemical biology research. The compound's ability to modulate specific biological pathways makes it a valuable tool for studying cellular processes and identifying novel drug targets. For example, a study published in Chemical Biology & Drug Design in 2020 utilized N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide as a probe to investigate the role of certain kinases in cell proliferation and survival. The results provided insights into the molecular mechanisms underlying these processes and identified potential targets for therapeutic intervention.

The safety profile of N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound is well tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to evaluate the pharmacokinetics and safety profile of N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide in healthy volunteers.

In conclusion, N-methyl-1,2,3,4-tetrahydroquinoline-6-carboxamide (CAS No. 1094284-62-4) is a multifaceted compound with promising applications in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.